N-methyl-N-(2-phenylethyl)prop-2-enamide
Overview
Description
“N-methyl-N-(2-phenylethyl)prop-2-enamide” is a chemical compound that has been evaluated for its effectiveness as an additive in water-based drilling fluids . It belongs to the class of organic compounds known as amphetamines and derivatives .
Synthesis Analysis
The synthesis of this compound involves the optimization of reaction conditions for the synthesis of the terpolymer and tetrapolymer . The chemical structures of copolymers were characterized by Fourier transform infrared (FTIR) spectroscopy .Molecular Structure Analysis
The molecular weight of “N-methyl-N-(2-phenylethyl)prop-2-enamide” is 161.2 . More detailed information about its molecular structure might be available in specific databases or scientific literature.Chemical Reactions Analysis
The effectiveness of “N-methyl-N-(2-phenylethyl)prop-2-enamide” as an additive in water-based drilling fluids was evaluated. The presence of the rigid pyrrole ring in CP5 and the bulky sulphonate side-group in CP4 provided thermal resistance and salt tolerance in their respective copolymer structures .Physical And Chemical Properties Analysis
“N-methyl-N-(2-phenylethyl)prop-2-enamide” is a powder at room temperature . Its exact physical and chemical properties such as density, melting point, boiling point, etc., might be available in specific databases or scientific literature.Scientific Research Applications
Peptidomimetics
“N-methyl-N-(2-phenylethyl)prop-2-enamide” is a type of peptidomimetic . Peptidomimetics are compounds that mimic the structure and function of peptides, which are short chains of amino acids. They have seen exciting development over the past several years due to their considerable biological importance and putative proteolytic stability .
Antifungal and Antimicrobial Activities
Tripeptoids, a class of peptidomimetics, have been reported to exhibit antifungal and antimicrobial activities . As “N-methyl-N-(2-phenylethyl)prop-2-enamide” is a type of tripeptoid, it may also have potential in this area .
Low Molecular Weight Gelators (LMWGs)
Tripeptoids also find application as low molecular weight gelators (LMWGs) . The self-assembling nature of low molecular weight organic compounds to form physical gels by non-covalent interactions such as hydrogen bonding, van der Waals interactions, and stacking can be attributed to the presence of flexible solvophilic aliphatic groups and rigid solvophobic functional groups .
Drug Delivery Systems
The use of “N-methyl-N-(2-phenylethyl)prop-2-enamide” in drug delivery systems could be a potential application. Many attempts have been made in the application of multicellular tumor spheroids (MCTS) as a 3D tumor model to investigate their biological responses upon introduction of polymeric micelles as nanocarriers for therapeutic applications .
Synthesis of New Compounds
The synthetic value of “N-methyl-N-(2-phenylethyl)prop-2-enamide” can be diverged as a precursor for aza-Michael addition reaction to design varieties of peptoid-based LMWGs .
Chemical Research
“N-methyl-N-(2-phenylethyl)prop-2-enamide” can be used in chemical research, particularly in the study of reactions involving carboxylic acids, amines, isocyanates, and aldehydes .
Mechanism of Action
Target of Action
N-methyl-N-(2-phenylethyl)prop-2-enamide belongs to the class of organic compounds known as amphetamines and derivatives . These are organic compounds containing or derived from 1-phenylpropan-2-amine . The primary targets of this compound are yet to be identified.
Mode of Action
Given its classification as an amphetamine derivative , it may interact with its targets in a similar manner to other compounds in this class.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-N-(2-phenylethyl)prop-2-enamide involves the reaction of N-methylpropanamide with 2-phenylethylmagnesium bromide followed by dehydration of the resulting alcohol.", "Starting Materials": [ "N-methylpropanamide", "2-phenylethylmagnesium bromide", "Sodium sulfate", "Magnesium sulfate", "Sodium chloride", "Ethyl acetate", "Methanol", "Sodium hydroxide", "Sulfuric acid" ], "Reaction": [ "Step 1: Preparation of 2-phenylethylmagnesium bromide by reacting bromobenzene with magnesium in dry ether.", "Step 2: Addition of 2-phenylethylmagnesium bromide to N-methylpropanamide in dry ether at low temperature.", "Step 3: Workup of the reaction mixture with saturated sodium chloride solution and drying with sodium sulfate.", "Step 4: Dehydration of the resulting alcohol with sulfuric acid in ethyl acetate.", "Step 5: Neutralization of the reaction mixture with sodium hydroxide and extraction with methanol.", "Step 6: Drying of the organic layer with magnesium sulfate and evaporation of the solvent to obtain the final product." ] } | |
CAS RN |
1161732-36-0 |
Molecular Formula |
C12H15NO |
Molecular Weight |
189.3 |
Purity |
95 |
Origin of Product |
United States |
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